4-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95%

• IUPAC Name: 4-(4-ethoxycarbonyl-3-fluorophenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C15H12FNO4/c1-2-21-15(20)11-4-3-9(7-13(11)16)10-5-6-17-8-12(10)14(18)19/h3-8H,2H2,1H3,(H,18,19)
• InChI Key: PVIRZFUYAIAKLO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=C(C=NC=C2)C(=O)O)F
• Molecular Formula: C15H12FNO4
• DSSTOX Substance ID: DTXSID70692759
• Molecular Weight: 289.26 g/mol
• CAS RN: 1261999-82-9

Description

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid (4-EFNA) is a synthetic organic compound with a wide range of applications in scientific research. It is a fluorinated analog of the naturally occurring neurotransmitter acetylcholine, and its unique properties make it an ideal tool for studying the effects of acetylcholine on biological systems. This article will discuss the synthesis method of 4-EFNA, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and possible future directions.

Scientific Research Applications

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% has been used in a variety of scientific research applications, including studies of neurotransmitter release, synaptic plasticity, and receptor-mediated signal transduction pathways. It has also been used to study the effects of acetylcholine on the immune system, as well as the effects of acetylcholine on the cardiovascular system. In addition, 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% has been used to study the effects of acetylcholine on learning and memory, as well as its role in the regulation of sleep and wakefulness.

Mechanism of Action

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% acts as an agonist at the nicotinic acetylcholine receptor (nAChR), which is a ligand-gated ion channel that is found in the central and peripheral nervous systems. When 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% binds to the nAChR, it causes the opening of the ion channel, which leads to the influx of ions such as calcium and sodium into the cell. This influx of ions can then lead to changes in the cell’s electrical activity, which can lead to changes in the cell’s behavior.
Biochemical and Physiological Effects
4-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects, including the release of neurotransmitters such as dopamine and serotonin, the activation of the sympathetic nervous system, and the inhibition of the parasympathetic nervous system. In addition, 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% has been shown to activate the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress and the body’s response to stress.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% in lab experiments is that it is a highly selective agonist of the nAChR, which makes it an ideal tool for studying the effects of acetylcholine on biological systems. However, 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% is not as potent as some other agonists, which can limit its usefulness in certain experiments. In addition, 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% is not as stable as some other agonists, which can also limit its usefulness in certain experiments.

Future Directions

The potential future directions for 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% include further research into its effects on the immune system and its potential applications in the treatment of autoimmune diseases, as well as its potential applications in the treatment of neurological disorders such as Alzheimer’s disease and Parkinson’s disease. In addition, further research into the mechanism of action of 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% could lead to the development of more selective agonists, which could potentially have a wider range of applications. Finally, further research into the biochemical and physiological effects of 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% could lead to the development of novel therapeutic agents.

Synthesis Methods

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% can be synthesized by a two-step process. The first step involves the reaction of 4-bromo-3-fluorophenylacetic acid with ethyl chloroformate in the presence of a base such as potassium carbonate. The second step involves the reaction of the resulting intermediate with nicotinic acid in the presence of a base such as potassium carbonate.